N-Ethyl-2-(tetrahydro-2H-pyran-3-yl)ethanamine
Overview
Description
N-Ethyl-2-(tetrahydro-2H-pyran-3-yl)ethanamine, also known as EPEA, is a chemical compound that belongs to the class of amines. It is a synthetic compound that has been used in scientific research for various purposes.
Mechanism of Action
N-Ethyl-2-(tetrahydro-2H-pyran-3-yl)ethanamine acts as a chiral amine, which means that it can interact with other molecules in a specific way due to its unique three-dimensional structure. It can form hydrogen bonds and other types of interactions with other molecules, which can affect their properties and behavior. N-Ethyl-2-(tetrahydro-2H-pyran-3-yl)ethanamine can also act as a base, accepting protons from other molecules.
Biochemical and Physiological Effects:
N-Ethyl-2-(tetrahydro-2H-pyran-3-yl)ethanamine has been shown to have various biochemical and physiological effects, such as affecting the activity of enzymes and receptors, altering the properties of biomolecules, and influencing the behavior of cells and tissues. It has been used as a tool for studying the mechanisms of various biological processes, such as signaling pathways and metabolic pathways.
Advantages and Limitations for Lab Experiments
N-Ethyl-2-(tetrahydro-2H-pyran-3-yl)ethanamine has several advantages for use in lab experiments, such as its high purity and stability, its ability to form specific interactions with other molecules, and its versatility for use in different types of experiments. However, it also has some limitations, such as its potential toxicity and the need for careful handling and storage.
Future Directions
There are several future directions for the use of N-Ethyl-2-(tetrahydro-2H-pyran-3-yl)ethanamine in scientific research, such as its application in the development of new drugs and the study of biological processes. It can also be used in the synthesis of new compounds with specific properties and in the development of new techniques for studying biomolecules. Additionally, further research is needed to explore the potential benefits and limitations of N-Ethyl-2-(tetrahydro-2H-pyran-3-yl)ethanamine in different types of experiments.
Conclusion:
In conclusion, N-Ethyl-2-(tetrahydro-2H-pyran-3-yl)ethanamine is a synthetic compound that has been used in scientific research for various purposes. Its unique properties and interactions with other molecules make it a valuable tool for studying biological processes and developing new drugs and techniques. However, its potential toxicity and careful handling requirements must be taken into consideration. Further research is needed to explore its full potential in scientific research.
Scientific Research Applications
N-Ethyl-2-(tetrahydro-2H-pyran-3-yl)ethanamine has been used in scientific research for various purposes, including as a precursor for the synthesis of other compounds, as a ligand for metal complexes, and as a reagent for the preparation of chiral compounds. It has also been used in the development of new drugs and as a tool for studying the structure and function of biological molecules.
properties
IUPAC Name |
N-ethyl-2-(oxan-3-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO/c1-2-10-6-5-9-4-3-7-11-8-9/h9-10H,2-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSVKONXQZZBBSL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNCCC1CCCOC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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